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Introduction
(E)-Aldosecologanin is a secoiridoid glycoside isolated from the stems and leaves of Lonicera

japonica THUNB. (Caprifoliaceae).[1][2] Secoiridoids are a large class of monoterpenoids

characterized by a cleaved cyclopentane ring, and they often serve as precursors in the

biosynthesis of various indole alkaloids. This technical guide provides a detailed overview of

the structure elucidation and stereochemistry of (E)-Aldosecologanin, compiling available

spectroscopic data, outlining experimental protocols, and visualizing relevant biochemical

pathways and analytical workflows.

Physicochemical and Spectroscopic Data
The structural determination of (E)-Aldosecologanin was established through extensive

spectroscopic analysis.[1][2] The following tables summarize the key quantitative data.

Table 1: Physicochemical Properties of (E)-Aldosecologanin
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Property Value Reference

Molecular Formula C34H46O19 [3]

Molecular Weight 758.73 g/mol [2]

Appearance Powder [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1][2]

Optical Rotation
Data not available in the

searched resources

Table 2: 1H NMR Spectral Data of (E)-Aldosecologanin (Solvent: CD3OD)

Proton
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Detailed 1H NMR data

not available in the

searched resources

Table 3: 13C NMR Spectral Data of (E)-Aldosecologanin (Solvent: CD3OD)

Carbon Chemical Shift (δ) ppm

Detailed 13C NMR data not available in the

searched resources

Table 4: UV-Vis and IR Spectral Data of (E)-Aldosecologanin

Spectroscopic Method Wavelength/Wavenumber

UV (MeOH) λmax Data not available in the searched resources

IR (KBr) νmax cm-1 Data not available in the searched resources
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Experimental Protocols
The isolation and structure elucidation of (E)-Aldosecologanin involved a series of

chromatographic and spectroscopic techniques as detailed in the primary literature.

Isolation of (E)-Aldosecologanin
The isolation of (E)-Aldosecologanin from the dried stems and leaves of Lonicera japonica is

presumed to follow a standard natural product extraction and isolation workflow. A generalized

protocol would involve:

Extraction: The plant material is typically extracted with a polar solvent such as methanol or

ethanol.

Partitioning: The crude extract is then subjected to liquid-liquid partitioning with solvents of

increasing polarity (e.g., n-hexane, ethyl acetate, n-butanol) to separate compounds based

on their polarity.

Chromatography: The fraction containing the iridoid glycosides is further purified using a

combination of chromatographic techniques, which may include:

Column chromatography on silica gel.

Preparative High-Performance Liquid Chromatography (HPLC), often with a reversed-

phase column (e.g., C18).

Structure Elucidation Methods
The structure of (E)-Aldosecologanin was determined using a combination of the following

spectroscopic methods:

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine

the exact molecular weight and elemental composition of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H NMR: To determine the proton framework of the molecule, including chemical shifts,

coupling constants, and multiplicities of each proton.
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13C NMR: To identify the number and types of carbon atoms (e.g., methyl, methylene,

methine, quaternary).

2D NMR (COSY, HSQC, HMBC): To establish the connectivity between protons and

carbons and to assemble the complete molecular structure.

Infrared (IR) Spectroscopy: To identify the presence of key functional groups such as

hydroxyls, carbonyls, and double bonds.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify chromophores within the molecule,

such as conjugated systems.

Stereochemistry
The stereochemistry of (E)-Aldosecologanin was established based on detailed analysis of

NMR data, specifically through the interpretation of coupling constants and Nuclear

Overhauser Effect (NOE) correlations, as is standard practice in natural product chemistry. The

"(E)" designation refers to the configuration of the double bond within the aldosecologanin

structure.

Biosynthesis and Signaling Pathways
(E)-Aldosecologanin belongs to the secoiridoid class of compounds, which are

biosynthetically derived from geranyl pyrophosphate (GPP). The biosynthesis of the core

secoiridoid structure, exemplified by secologanin, is a complex pathway involving multiple

enzymatic steps.

Geranyl Pyrophosphate (GPP) GeraniolGeraniol Synthase 10-HydroxygeraniolGeraniol-10-hydroxylase IridodialIridoid Synthase LoganinMultiple Steps SecologaninSecologanin Synthase

Click to download full resolution via product page

Biosynthesis pathway of Secologanin.

While a specific signaling pathway for (E)-Aldosecologanin has not been elucidated, extracts

of Lonicera japonica containing secoiridoids have been shown to exhibit protective effects

against pulmonary damage by modulating the TGF-β and NF-κB signaling pathways.[4]
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Experimental and Logical Workflows
The process of isolating and elucidating the structure of a novel natural product like (E)-
Aldosecologanin follows a systematic workflow.
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Workflow for structure elucidation.
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Conclusion
The structure of (E)-Aldosecologanin, a secoiridoid glycoside from Lonicera japonica, has

been established through a combination of isolation techniques and comprehensive

spectroscopic analysis. While detailed quantitative data from the primary literature remains to

be fully compiled, the foundational work provides a clear basis for its chemical identity. Further

research into its biological activities and the specific signaling pathways it may modulate could

reveal its potential for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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